Cas no 2680898-51-3 (tert-butyl N-{7-bromoimidazo1,2-apyridin-3-yl}carbamate)

• Product Name: tert-butyl N-{7-bromoimidazo1,2-apyridin-3-yl}carbamate
• CAS No: 2680898-51-3
• MF: C₁₂H₁₄BrN₃O₂
• MW: 312.16246175766
• CID: 5637209
• PubChem ID: 165930161
• Update Time: 2025-11-06

tert-butyl N-{7-bromoimidazo1,2-apyridin-3-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28292383
• 2680898-51-3
• tert-butyl N-{7-bromoimidazo[1,2-a]pyridin-3-yl}carbamate
• tert-butyl N-{7-bromoimidazo1,2-apyridin-3-yl}carbamate

• Inchi： 1S/C12H14BrN3O2/c1-12(2,3)18-11(17)15-10-7-14-9-6-8(13)4-5-16(9)10/h4-7H,1-3H3,(H,15,17)
• InChI Key： GMSVHUUMFKJUCZ-UHFFFAOYSA-N
• SMILES： BrC1C=CN2C(C=1)=NC=C2NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 311.02694g/mol
• Monoisotopic Mass: 311.02694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-butyl N-{7-bromoimidazo1,2-apyridin-3-yl}carbamate

Comprehensive Overview of tert-butyl N-{7-bromoimidazo[1,2-a]pyridin-3-yl}carbamate (CAS No. 2680898-51-3)

The compound tert-butyl N-{7-bromoimidazo[1,2-a]pyridin-3-yl}carbamate (CAS No. 2680898-51-3) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including the imidazo[1,2-a]pyridine core and the tert-butyl carbamate protecting group, this compound serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel heterocyclic scaffolds in medicinal chemistry.

One of the key reasons for the growing interest in tert-butyl N-{7-bromoimidazo[1,2-a]pyridin-3-yl}carbamate is its role in the development of kinase inhibitors and antiviral agents. The 7-bromo substitution on the imidazo[1,2-a]pyridine ring offers a reactive site for further functionalization, making it a valuable building block for structure-activity relationship (SAR) studies. Recent trends in AI-driven drug design have highlighted the importance of such intermediates, as they enable rapid exploration of chemical space and optimization of lead compounds.

From a synthetic chemistry perspective, the tert-butyl carbamate (Boc) group in this compound provides excellent stability under various reaction conditions, while allowing for facile deprotection when needed. This feature is particularly advantageous in multi-step syntheses, where orthogonal protecting group strategies are often employed. The compound’s compatibility with cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, further enhances its utility in modern organic synthesis.

Environmental and regulatory considerations are also driving innovation in the use of tert-butyl N-{7-bromoimidazo[1,2-a]pyridin-3-yl}carbamate. With increasing emphasis on green chemistry, researchers are exploring solvent-free and catalytic methods to incorporate this intermediate into sustainable synthetic routes. Additionally, its potential as a precursor for fluorescent dyes and materials science applications has sparked interdisciplinary interest, aligning with the broader trend of functional materials development.

Analytical characterization of CAS No. 2680898-51-3 typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods ensure precise structural elucidation and purity assessment, which are critical for its use in high-value applications. The compound’s physicochemical properties, including solubility and thermal stability, are also well-documented, facilitating its integration into diverse research workflows.

In conclusion, tert-butyl N-{7-bromoimidazo[1,2-a]pyridin-3-yl}carbamate represents a compelling case study in the intersection of synthetic chemistry and applied research. Its multifaceted utility, combined with the ongoing advancements in heterocyclic chemistry and drug discovery, positions it as a compound of enduring relevance. As the scientific community continues to explore its potential, this molecule is likely to remain a focal point in the development of next-generation therapeutics and functional materials.